BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Chiral Landscape of 4-
Methylhexanoic Acid: An In-depth Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methoxyhexanoic acid

Cat. No.: B2914323

A comprehensive examination of the synthesis, stereocisomers, and analytical protocols for 4-
Methylhexanoic acid, a significant chiral building block in chemical and pharmaceutical
research.

Note to the reader: Initial searches for "4-Methoxyhexanoic acid" did not yield specific
information. The structurally similar and extensively studied "4-Methylhexanoic acid” is
presented in this guide, assuming a possible typographical error in the original query. This
document provides a detailed technical overview intended for researchers, scientists, and
professionals in drug development.

Introduction to 4-Methylhexanoic Acid

4-Methylhexanoic acid is a chiral carboxylic acid with the chemical formula C7H1402.[1][2] Its
structure contains a stereocenter at the fourth carbon atom, leading to the existence of two
enantiomers: (R)-4-methylhexanoic acid and (S)-4-methylhexanoic acid. This chirality is of
significant interest in various fields, particularly in the synthesis of complex organic molecules
and the development of new pharmaceuticals, where the specific stereochemistry of a
molecule can dictate its biological activity.[3] The molecule is also found in nature and is a
metabolite of branched-chain fatty acids.[1]

Physicochemical Properties and Stereoisomers
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The presence of a single chiral center at the C4 position gives rise to a pair of enantiomers.

These stereoisomers share the same physical properties in an achiral environment but exhibit

different optical activities and interactions with other chiral molecules.

Table 1: Physicochemical Properties of 4-

Methylhexanoic Acid
Property Value Reference
Molecular Formula C7H1402 [1][2]
Molecular Weight 130.18 g/mol [1][2]
IUPAC Name 4-methylhexanoic acid [2]
CAS Number 1561-11-1 (racemic)
Boiling Point 109-112 °C/10 mmHg
Density 0.921 g/mL

Stereoisomer Relationship Diagram

The relationship between the racemic mixture and the individual enantiomers of 4-

methylhexanoic acid can be visualized as follows:
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Stereoisomers of 4-Methylhexanoic Acid
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General Experimental Workflow for 4-Methylhexanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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